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Compound of Interest

Compound Name: 4,6-Dimethylindan

Cat. No.: B155056

An In-depth Technical Guide to 4,6-
Dimethylindan

This technical guide provides a comprehensive overview of the chemical structure, properties,
and available data for 4,6-Dimethylindan. The information is intended for researchers,
scientists, and professionals in the field of drug development and chemical research.

Chemical Structure and Identification

4,6-Dimethylindan, also known by its IUPAC name 2,3-dihydro-4,6-dimethyl-1H-indene, is a
bicyclic aromatic hydrocarbon.[1][2] Its structure consists of a benzene ring fused to a
cyclopentane ring, with two methyl groups attached to the aromatic portion at positions 4 and 6.

Molecular Formula: C11H14[1][2]
Molecular Weight: 146.23 g/mol [1][2][3]
CAS Registry Number: 1685-82-1[1][2]
Synonyms:

e Indan, 4,6-dimethyl-[2]

» 4,6-Dimethyl-(2,3-dihydroindene)[2]
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e 2,3-Dihydro-4,6-dimethyl-1H-indene[1][2]

Physicochemical Properties

The following table summarizes the known and estimated physicochemical properties of 4,6-
Dimethylindan. It is important to note that some of these values are estimates and should be
considered as such.

Property Value Source
Melting Point -1.5°C (estimate) [3]
Boiling Point 225.87°C (rough estimate) [3]
Density 0.9170 g/cm? (estimate) [3]
Refractive Index 1.5252 (estimate) [3]

Synthesis

A potential synthetic route to 4,6-Dimethylindan involves a two-stage process starting from
2,4,6-trimethylstyrene.[1] The first stage is an iridium-catalyzed reaction, followed by a
reduction step using a palladium on activated carbon catalyst with hydrogen gas.[1]

Intermediate 760.051 Torr 4,6-Dimethylindan
Sealed tube, Inert atmosphere, Heating
© 2,4,6-trimethylstyrene

Click to download full resolution via product page

A diagram illustrating the synthesis workflow of 4,6-Dimethylindan.

Experimental Protocol for Synthesis

A detailed experimental protocol for the synthesis of 4,6-Dimethylindan is not readily available
in the public domain. However, a general procedure based on the aforementioned reaction is
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as follows:
Stage 1: Iridium-Catalyzed Cyclization

» In a sealed tube under an inert atmosphere, 2,4,6-trimethylstyrene is reacted with the iridium
catalyst, (iPrdPCP)Ir(C2H4).

e The reaction mixture is heated to promote the cyclization reaction, leading to the formation of
an intermediate.

Stage 2: Palladium-Catalyzed Hydrogenation
e The intermediate from Stage 1 is then subjected to hydrogenation.

e This is achieved using 5%-palladium on activated carbon as a catalyst under a hydrogen
atmosphere at a pressure of 760.051 Torr.

e The reaction proceeds to yield the final product, 4,6-Dimethylindan.

Analytical Characterization

Standard analytical techniques are used to characterize 4,6-Dimethylindan.

Nuclear Magnetic Resonance (NMR) Spectroscopy

General Protocol:
e Asample of 4,6-Dimethylindan is dissolved in a suitable deuterated solvent (e.g., CDCls).
e 1H and 3C NMR spectra are acquired on an NMR spectrometer (e.g., 300 or 500 MHz).

o Chemical shifts are reported in parts per million (ppm) relative to an internal standard,
typically tetramethylsilane (TMS).

Mass Spectrometry (MS)

General Protocol:
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e The sample is introduced into the mass spectrometer, often via a gas chromatograph (GC-
MS) for separation from any impurities.

» Electron ionization (El) is a common method for generating ions.

e The mass analyzer separates the ions based on their mass-to-charge ratio (m/z), and a
detector records the abundance of each ion.

Gas Chromatography (GC)

General Protocol:
» A small amount of the sample is injected into the gas chromatograph.

e The sample is vaporized and carried by an inert gas (e.g., helium or nitrogen) through a
capillary column.

o The components of the sample are separated based on their boiling points and interactions
with the stationary phase of the column.

o A detector at the end of the column records the retention time of each component, which can
be used for identification and quantification.

Biological Activity and Signaling Pathways

A thorough search of available scientific literature and databases did not yield any significant
information on the biological activity or associated signaling pathways of 4,6-Dimethylindan.
Further research would be required to investigate the potential pharmacological or toxicological
effects of this compound.

Conclusion

This technical guide has summarized the currently available information on the chemical
structure, properties, and synthesis of 4,6-Dimethylindan. While its basic physicochemical
characteristics are known or have been estimated, there is a notable lack of detailed
experimental protocols for its synthesis and a significant gap in the understanding of its
biological activity. This presents an opportunity for further research to explore the potential
applications of this compound in various scientific and industrial fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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